molecular formula C21H22O12 B15353253 (2S,3S)-2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)chroman-4-one

(2S,3S)-2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)chroman-4-one

Cat. No.: B15353253
M. Wt: 466.4 g/mol
InChI Key: OSFCFXQMAHURHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a flavonoid glycoside characterized by a chroman-4-one core substituted with hydroxyl groups at positions 3, 5, and 7, a 3,4-dihydroxyphenyl group at position 2, and a glycosyl moiety at position 4. The glycosyl unit is a tetrahydro-2H-pyran (glucose derivative) with stereochemistry (2S,3R,4R,5S,6R) and a hydroxymethyl group. This structure is critical for its bioactivity, particularly in antioxidant and anti-inflammatory roles, as hydroxyl groups enhance radical scavenging, while glycosylation improves solubility and bioavailability .

Properties

IUPAC Name

2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-2,3-dihydrochromen-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22O12/c22-5-11-14(26)17(29)19(31)21(33-11)12-9(25)4-10-13(15(12)27)16(28)18(30)20(32-10)6-1-2-7(23)8(24)3-6/h1-4,11,14,17-27,29-31H,5H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSFCFXQMAHURHU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2C(C(=O)C3=C(O2)C=C(C(=C3O)C4C(C(C(C(O4)CO)O)O)O)O)O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22O12
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

466.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: Genistein 6-C-Glucoside can be synthesized through various chemical reactions involving genistein and glucose. One common method involves the glycosylation of genistein using glucose in the presence of a catalyst such as boron trifluoride (BF3). The reaction typically occurs under mild conditions to prevent the degradation of the genistein molecule.

Industrial Production Methods: In an industrial setting, the production of Genistein 6-C-Glucoside involves large-scale glycosylation reactions. These reactions are often carried out in reactors with controlled temperature and pH to ensure the efficient formation of the glycoside. The process may also include purification steps to isolate the desired product from by-products and unreacted starting materials.

Chemical Reactions Analysis

Types of Reactions: Genistein 6-C-Glucoside undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

  • Oxidation: Genistein 6-C-Glucoside can be oxidized using oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

  • Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

  • Substitution: Substitution reactions may involve the replacement of functional groups on the genistein molecule with other groups using suitable reagents.

Major Products Formed:

  • Oxidation: Oxidation of Genistein 6-C-Glucoside can lead to the formation of quinones and other oxidized derivatives.

  • Reduction: Reduction reactions typically result in the formation of reduced forms of genistein, such as dihydrogenated genistein.

  • Substitution: Substitution reactions can produce various derivatives of genistein with different functional groups attached.

Scientific Research Applications

Genistein 6-C-Glucoside has a wide range of applications in scientific research, including:

  • Chemistry: It is used as a model compound in the study of glycosylation reactions and the synthesis of other glycosides.

  • Biology: Genistein 6-C-Glucoside is studied for its effects on cell signaling pathways and its role in modulating biological processes.

  • Medicine: It is investigated for its potential therapeutic effects in treating various diseases, such as cancer, cardiovascular diseases, and osteoporosis.

  • Industry: Genistein 6-C-Glucoside is used in the development of functional foods and dietary supplements due to its health benefits.

Mechanism of Action

The mechanism by which Genistein 6-C-Glucoside exerts its effects involves its interaction with various molecular targets and pathways. It acts as an agonist for estrogen receptors, modulating the activity of these receptors and influencing gene expression. Additionally, it inhibits tyrosine kinases, which play a crucial role in cell signaling pathways. These interactions contribute to its antioxidant, anti-inflammatory, and anticancer properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name Molecular Weight Glycosylation Position Hydroxyl/Methoxy Groups Key Differences Bioactivity
(2S,3S)-Target Compound 610.52 g/mol C6 3,5,7-trihydroxy; 3,4-dihydroxyphenyl Reference compound Antioxidant, anti-inflammatory
Orientin (C21H20O11) 448.38 g/mol C8 5,7-dihydroxy; 3,4-dihydroxyphenyl Glycosyl position (C8 vs. C6) Enhanced intestinal absorption in Caco-2 models
5,7-Dihydroxy-2-(4-hydroxyphenyl)chroman-4-one 270.24 g/mol None 5,7-dihydroxy; 4-hydroxyphenyl Lack of glycosylation and C3 hydroxyl Lower solubility, reduced bioavailability
CAS 14259-46-2 610.52 g/mol C6 5-hydroxy; 4-hydroxyphenyl Methoxy substitution at C3 Altered metabolic stability
Vitexin (C21H20O10) 432.38 g/mol C8 5,7-dihydroxy; 4-hydroxyphenyl Apigenin backbone vs. luteolin Anticancer activity via kinase inhibition

Key Findings :

Glycosylation Impact :

  • The target compound’s C6 glycosylation distinguishes it from orientin (C8-glycosylated) and vitexin. This positional difference affects membrane permeability, as seen in orientin’s superior Caco-2 absorption .
  • Removal of glycosides (e.g., via methylation in ) reduces polarity, increasing lipid solubility but decreasing antioxidant efficacy .

Hydroxyl Group Configuration :

  • The 3,4-dihydroxyphenyl group (catechol moiety) in the target compound enhances metal chelation and free radical scavenging compared to 4-hydroxyphenyl analogs (e.g., CAS 578-74-5) .
  • Methoxy substitutions (e.g., in CAS 14259-46-2) reduce reactivity but improve metabolic stability .

Stereochemical Specificity :

  • The (2S,3S) chroman configuration and glucose stereochemistry (2S,3R,4R,5S,6R) are critical for binding to cellular receptors, as seen in analogs with inverted stereochemistry showing diminished activity .

Research Implications

  • Drug Design : Glycosylation at C6 optimizes both solubility and target engagement, making the target compound a scaffold for neurodegenerative therapeutics.
  • Limitations : Structural complexity complicates synthetic routes (e.g., multi-step glycosylation in ), requiring advanced techniques like regioselective protection .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.